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molecular formula C11H8N2O3 B8759688 3-Nitro-4-phenoxypyridine

3-Nitro-4-phenoxypyridine

Cat. No. B8759688
M. Wt: 216.19 g/mol
InChI Key: SWLYQWDNJRERGZ-UHFFFAOYSA-N
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Patent
US04959377

Procedure details

To a slurry of 10% Pd/C in 5 ml of absolute ethanol was added 3-nitro-4-phenoxypyridine (7.5 g) in 245 ml of ethanol. This mixture was shaken on a Parr apparatus for two hours. The mixture was filtered and the filtrate concentrated to yield an oil (6.4 g) which was eluted with ethyl acetate on a silica gel column in HPLC. The desired fractions were concentrated to yield an oil (4.5 g). This material was distilled using a Kugelrohr apparatus to yield an oil (1.8 g).
Name
3-nitro-4-phenoxypyridine
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
5 mL
Type
solvent
Reaction Step One
Name
ethanol
Quantity
245 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
oil

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[N:6][CH:7]=[CH:8][C:9]=1[O:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)([O-])=O>C(O)C.[Pd]>[O:10]([C:9]1[CH:8]=[CH:7][N:6]=[CH:5][C:4]=1[NH2:1])[C:11]1[CH:12]=[CH:13][CH:14]=[CH:15][CH:16]=1

Inputs

Step One
Name
3-nitro-4-phenoxypyridine
Quantity
7.5 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=NC=CC1OC1=CC=CC=C1
Name
ethanol
Quantity
5 mL
Type
solvent
Smiles
C(C)O
Name
ethanol
Quantity
245 mL
Type
solvent
Smiles
C(C)O
Name
Pd/C
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Stirring
Type
CUSTOM
Details
This mixture was shaken on a Parr apparatus for two hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated

Outcomes

Product
Details
Reaction Time
 2 h
Name
oil
Type
product
Smiles
O(C1=CC=CC=C1)C1=C(C=NC=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 6.4 g
YIELD: CALCULATEDPERCENTYIELD 99.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.